Cas no 2679817-69-5 (benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate)

• Product Name: benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate
• CAS No: 2679817-69-5
• MF: C₁₆H₁₄BrF₂NO₂
• MW: 370.188670635223
• CID: 5619971
• PubChem ID: 165930941
• Update Time: 2025-05-26

benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679817-69-5
• EN300-28300826
• benzyl N-[(1S)-1-(4-bromo-2,6-difluorophenyl)ethyl]carbamate
• benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate

• Inchi： 1S/C16H14BrF2NO2/c1-10(15-13(18)7-12(17)8-14(15)19)20-16(21)22-9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,20,21)/t10-/m0/s1
• InChI Key： MUUWBGXYGKMPFQ-JTQLQIEISA-N
• SMILES： BrC1C=C(C(=C(C=1)F)[C@H](C)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 369.01760g/mol
• Monoisotopic Mass: 369.01760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate

Introduction to Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate (CAS No. 2679817-69-5)

Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate, a compound with the CAS number 2679817-69-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a benzyl group and a N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethyl moiety, make it a promising candidate for further exploration in various therapeutic areas.

The synthesis and characterization of Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate have been subjects of extensive research in recent years. The introduction of fluorine atoms into the aromatic ring system enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for drug design. Specifically, the 4-bromo-2,6-difluorophenyl group contributes to the compound's unique pharmacological properties by influencing its interactions with biological targets.

In recent studies, researchers have been exploring the pharmacological potential of Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate in several therapeutic contexts. One notable area of interest is its role as an intermediate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of this compound to modulate kinase activity has led to its investigation as a potential therapeutic agent.

Furthermore, the stereochemistry of Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate has been carefully considered in its design. The (1S) configuration at the chiral center ensures optimal biological activity by aligning with the preferred binding orientation of target proteins. This attention to stereochemical detail is critical in pharmaceutical development, as it can significantly impact a molecule's efficacy and selectivity.

The incorporation of bromine atoms into the aromatic ring system also contributes to the compound's pharmacological profile. Bromine is known to enhance binding interactions by increasing lipophilicity and improving metabolic stability. These properties make Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate a versatile scaffold for further derivatization and optimization.

Recent advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been employed to predict the binding modes of Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate with various biological targets. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

The synthetic route to Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate involves multiple steps that require precise control over reaction conditions. The use of chiral auxiliaries ensures the correct stereochemical outcome at each step. This meticulous approach highlights the importance of synthetic methodology in achieving high yields and purity levels necessary for pharmaceutical applications.

In conclusion, Benzyl N-(1S)-1-(4-bromo-2,6-difluorophenyl)ethylcarbamate (CAS No. 2679817-69-5) is a promising compound with significant potential in drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an increasingly important role in the development of novel treatments for various diseases.